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The table below outlines the fundamental molecular and application data for Delmitide:

Attribute Description

IUPAC Name/Common
Name

Delmitide (also known as RDP58) [1].

CAS Number 287096-87-1 [1].

Molecular Formula C59H105N17O11 [1].

Molecular Weight 1228.57 g/mol [1].

Chemical Structure A decapeptide (10-amino acid peptide) composed of D-isomer amino

acids [1].

Primary Biological Activity Potent anti-inflammatory immunomodulator [1].

Key Therapeutic
Associations

Ulcerative colitis, Cytokine storm (e.g., in COVID-19, sepsis) [1] [2].
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Delmitide functions as an orally active peptide that modulates the immune system through multiple

pathways.

Functional Aspect Experimental Findings & Implications

Cytokine Inhibition Orally inhibits production of key pro-inflammatory cytokines: TNF-α, IFN-γ, and
IL-12 [1].

Targeted Signaling
Pathways

Mechanisms may involve MAPK, PI3K-Akt, and Cytokine-cytokine receptor
interaction pathways [3].

Enzyme Induction Up-regulates the activity of heme oxygenase 1, an enzyme with cytoprotective

and anti-inflammatory properties [1].

Therapeutic
Application

Proposed as a combination therapy to block TNF and IFN-γ signaling to inhibit

"PANoptosis," a central cell death process in cytokine storms [2].

Pre-Clinical Experimental Data

Substantial in vivo evidence supports the efficacy of Delmitide.

Experimental Context Protocol & Outcome Summary

In Vivo Model BALB/c mice (female, 9-10-week-old) [1].

Dosing &
Administration

Oral administration at 2.5, 5, and 10 mg/kg, delivered daily [1].

Induced Condition CPT-11 (chemotherapy drug)-induced diarrhea, mucosal inflammation, and

mortality [1].

| Key Results | - Reduced diarrhea and GI toxicity in a dose-dependent manner.

Attenuated overexpression of TNF-α, IFN-γ, and IL-12.
Preserved intestinal mucosa structure and inhibited apoptosis.

Enhanced survival in tumor-bearing mice [1]. |
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Experimental Workflow for In Vivo Validation

The diagram below summarizes the key stages of the pre-clinical in vivo study on Delmitide.

Dosing Regimen

Measured Endpoints

Start: In Vivo Study

Animal Model
BALB/c mice

Induce Condition
CPT-11 Chemotherapy

Administer Compound
Oral Delmitide

Data CollectionDoses: 2.5, 5, 10 mg/kg
Frequency: Daily

Analysis & Outcome

Diarrhea Incidence
Mucosal Morphology

Cytokine Levels (TNF-α, IFN-γ, IL-12)
Animal Survival

Click to download full resolution via product page

In vivo workflow for Delmitide efficacy validation.

Research Implications and Future Directions
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Delmitide represents a promising therapeutic approach for conditions driven by excessive inflammation. Its

oral bioavailability and novel mechanism of action distinguish it from other biological inhibitors. Research

suggests it holds potential for drug repurposing, particularly in managing cytokine storms associated with

COVID-19 and other inflammatory conditions [2]. Future work should focus on elucidating its precise

molecular targets using techniques like NMR for structural dynamics [4] and validating efficacy in human

clinical trials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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